Cas no 56615-08-8 (Nsc299526)

• Product Name: Nsc299526
• CAS No: 56615-08-8
• MF: C₉H₁₁N₃O₄
• MW: 225.201341867447
• CID: 945636
• PubChem ID: 431871
• Update Time: 2025-04-19

Nsc299526 Chemical and Physical Properties

Names and Identifiers

• Nsc299526
• DTXSID40420425
• 56615-08-8
• NSC-299526

• Inchi： 1S/C9H11N3O4/c13-3-4-6-7(15)8(16-4)12-2-1-5(14)10-9(12)11-6/h1-2,4,6-8,13,15H,3H2,(H,10,11,14)
• InChI Key： NWBHWPIRSNIPBO-UHFFFAOYSA-N
• SMILES： O1C(CO)C2C(C1N1C=CC(N=C1N2)=O)O

Computed Properties

• Exact Mass: 225.075
• Monoisotopic Mass: 225.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.4A^2
• XLogP3: -2.3

Experimental Properties

• Density: 2.03
• Refractive Index: 1.874
• PSA: 96.61000
• LogP: -1.57400